Cas no 2680681-03-0 (2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic acid)

• Product Name: 2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic acid
• CAS No: 2680681-03-0
• MF: C₁₁H₉BrF₃NO₃
• MW: 340.093272924423
• CID: 5621544
• PubChem ID: 165929412
• Update Time: 2025-10-29

2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680681-03-0
• 2-{N-[(2-bromophenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid
• EN300-28296930
• 2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic acid

• Inchi： 1S/C11H9BrF3NO3/c12-8-4-2-1-3-7(8)5-16(6-9(17)18)10(19)11(13,14)15/h1-4H,5-6H2,(H,17,18)
• InChI Key： YLJQHHLKIREWGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(C(C(F)(F)F)=O)CC(=O)O

Computed Properties

• Exact Mass: 338.97179g/mol
• Monoisotopic Mass: 338.97179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic acid

Compound CAS No. 2680681-03-0: 2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic Acid

The compound with CAS number 2680681-03-0, known as 2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoroacetyl group with a bromophenyl moiety, making it a valuable substrate for various chemical reactions and applications.

The molecular structure of 2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic acid is characterized by the presence of a trifluoroacetyl group attached to an acetamide moiety. The trifluoroacetyl group introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the compound. Additionally, the bromophenyl group contributes to the aromaticity and potential for further substitution reactions. This combination makes the compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of trifluoroacetamides in drug discovery and development. The trifluoroacetyl group is known to enhance the pharmacokinetic properties of molecules by improving their solubility and bioavailability. Furthermore, the bromophenyl group can serve as a site for further functionalization, enabling the creation of derivatives with diverse biological activities.

In terms of synthesis, trifluoroacetamides are typically prepared through acylation reactions using trifluoroacetic anhydride or other suitable acylating agents. The introduction of the bromophenyl group can be achieved via nucleophilic aromatic substitution or other coupling reactions. These methods are well-established in organic chemistry and allow for the efficient preparation of trifluoroacetamides with high purity.

The application of trifluoroacetamides extends beyond traditional organic synthesis. Recent research has explored their use in catalysis, where the electron-withdrawing effects of the trifluoroacetyl group can enhance the activity and selectivity of catalysts. Additionally, these compounds have been investigated as intermediates in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

In conclusion, CAS No. 2680681-03-0: 2-{N-(2-bromophenyl)methyl-2,2,2-trifluoroacetamido}acetic acid represents a valuable compound in modern organic chemistry. Its unique structure and functional groups make it a promising candidate for various applications in drug discovery, catalysis, and material science. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.